Cas no 1269525-46-3 (1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid)

1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid structure

1269525-46-3 structure

Product Name:1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid

CAS No:1269525-46-3

MF:C₁₉H₂₃NO₄

MW:329.39022564888

MDL:MFCD15730873

CID:4692536

PubChem ID:53214407

Update Time:2023-11-22

1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1'-oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
- STL469113
- 1'-oxo-2'-[(oxolan-2-yl)methyl]-2',4'-dihydro-1'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
- spiro[cyclopentane-1,3'(2'H)-isoquinoline]-4'-carboxylic acid, 1',4'-dihydro-1'-oxo-2'-[(tetrahydro-2-furanyl)methyl]-
- 1'-oxo-2'-(oxolan-2-ylmethyl)-2',4'-dihydro-1'H-spiro[cycl
- 1-Oxo-2-(oxolan-2-ylmethyl)spiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxylic acid
- 1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid
- MDL： MFCD15730873
- Inchi： 1S/C19H23NO4/c21-17-15-8-2-1-7-14(15)16(18(22)23)19(9-3-4-10-19)20(17)12-13-6-5-11-24-13/h1-2,7-8,13,16H,3-6,9-12H2,(H,22,23)
- SMILES： O1CCCC1CN1C(C2C=CC=CC=2C(C(=O)O)C21CCCC2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 514
Topological Polar Surface Area: 66.8

1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid Pricemore >>

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abcr	AB417024-500 mg	1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	500MG	€165.80	2023-02-19
abcr	AB417024-1 g	1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	1g	€197.30	2023-06-16
TRC	O135650-500mg	1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	500mg	$ 235.00	2022-06-03
TRC	O135650-1000mg	1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	1g	$ 390.00	2022-06-03
TRC	O135650-2000mg	1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	2g	$ 615.00	2022-06-03
Enamine	EN300-303219-0.05g	1'-oxo-2'-[(oxolan-2-yl)methyl]-2',4'-dihydro-1'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	1269525-46-3	0.05g	$238.0	2023-09-06
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